1-(4-Ethoxybenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

• IUPAC Name: (4-ethoxyphenyl)-[4-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C24H27N3O4/c1-3-30-21-10-6-19(7-11-21)24(28)27-14-12-17(13-15-27)16-22-25-23(26-31-22)18-4-8-20(29-2)9-5-18/h4-11,17H,3,12-16H2,1-2H3
• InChI Key: BUBNYZMMFXGCQE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N2CCC(CC2)CC3=NC(=NO3)C4=CC=C(C=C4)OC
• Molecular Formula: C24H27N3O4
• Molecular Weight: 421.5 g/mol
• CAS No.: 1775402-54-4

Description

1-(4-Ethoxybenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine is a useful research compound. Its molecular formula is C24H27N3O4 and its molecular weight is 421.497. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Some studies focus on the synthesis of compounds with structural similarities to 1-(4-Ethoxybenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine, highlighting their potential antimicrobial activities. For instance, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and evaluated their antimicrobial activities, finding some to possess good or moderate activities against test microorganisms (Bektaş et al., 2007).

Anticancer Potential

Rehman et al. (2018) focused on the synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids to evaluate them as anticancer agents. Some synthesized compounds demonstrated strong anticancer activities relative to doxorubicin used as a reference, indicating the potential of such structures in cancer treatment research (Rehman et al., 2018).

Molecular Docking and Anti-Cancer Studies

Karayel (2021) conducted detailed studies on benzimidazole derivatives bearing 1,2,4-triazole, focusing on their anti-cancer properties through density functional theory and molecular docking. The study indicates the potential of these compounds in developing cancer therapies (Karayel, 2021).

Crystal Structure and DFT Calculations

Kumara et al. (2017) synthesized new 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives, confirming their structures through crystallography and computational calculations. Such studies provide insights into the reactivity and potential applications of these compounds in medicinal chemistry (Kumara et al., 2017).

Antioxidant Activity

Mallesha et al. (2014) investigated the antioxidant activity of new 1-(5-(4-methoxy-phenyl)-(1,3,4)oxadiazol-2-yl)-piperazine derivatives. The study found that some derivatives displayed significant antioxidant activity, which is crucial for developing therapeutic agents addressing oxidative stress-related diseases (Mallesha et al., 2014).